Cas no 1798487-31-6 (N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide)

• Product Name: N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide
• CAS No: 1798487-31-6
• MF: C₂₄H₁₉NO₄S
• MW: 417.47696518898
• CID: 5373925
• Update Time: 2025-07-15

N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylhydroxymethyl)-2-thienyl]methyl]-9H-xanthene-9-carboxamide
• N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C24H19NO4S/c26-23(20-10-5-13-28-20)21-12-11-15(30-21)14-25-24(27)22-16-6-1-3-8-18(16)29-19-9-4-2-7-17(19)22/h1-13,22-23,26H,14H2,(H,25,27)
• InChI Key： WFSJYQCAYWEMTC-UHFFFAOYSA-N
• SMILES： C1(C(NCC2SC(C(C3=CC=CO3)O)=CC=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.6±55.0 °C(Predicted)
• pka: 12.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide

Comprehensive Overview of N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide (CAS No. 1798487-31-6)

N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide, with the CAS number 1798487-31-6, is a structurally complex organic compound that has garnered significant interest in pharmaceutical and materials science research. This compound features a unique combination of furan, thiophene, and xanthene moieties, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, fluorescence imaging, and organic electronics, aligning with current trends in precision medicine and sustainable materials.

The molecular structure of N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide includes a hydroxymethylfuran group attached to a thiophene ring, which is further linked to a xanthene carboxamide scaffold. This arrangement offers exceptional photophysical properties, such as high quantum yield and stability under light exposure, making it suitable for bioimaging probes and sensor development. Recent studies highlight its compatibility with AI-driven molecular design, a hot topic in computational chemistry.

In the context of drug development, this compound’s heterocyclic framework is being explored for targeted therapy applications. Its ability to interact with biological receptors and enzymes has sparked investigations into its role as a small-molecule inhibitor or modulator. Given the rising demand for personalized medicine, researchers are optimizing its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile to enhance its therapeutic potential.

From a materials science perspective, CAS 1798487-31-6 exhibits promising electroluminescent properties, which are valuable for OLED (Organic Light-Emitting Diode) technologies. Its thermal stability and solubility in organic solvents further support its use in printed electronics and flexible displays, addressing the growing market for eco-friendly electronics.

Synthetic routes to N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide often involve multistep organic reactions, including cross-coupling and amide bond formation. Advances in green chemistry have led to more efficient protocols, reducing waste and improving yields. These innovations align with the global push toward sustainable synthesis, a key focus in academic and industrial research.

In summary, N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-9H-xanthene-9-carboxamide (CAS 1798487-31-6) represents a multifaceted compound with broad applicability in life sciences and advanced materials. Its unique structure and properties continue to inspire cutting-edge research, positioning it as a valuable asset in addressing contemporary challenges in healthcare and technology.